3,3,7-Trimethyl-4,9-dioxatricyclo[3.3.1.02,7]nonane

Specification

• CAS No.: 78087-36-2
• Molecular Formula: C10H16O2
• Molecular Weight: 168.23 g/mol
• IUPAC Name: 1,3,3-trimethyl-4,6-dioxatricyclo[3.3.1.02,7]nonane
• Standard InChI: InChI=1S/C10H16O2/c1-9(2)8-6-4-10(8,3)5-7(11-6)12-9/h6-8H,4-5H2,1-3H3
• Standard InChI Key: SHTFZHTWSLHVEB-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2C3CC2(CC(O3)O1)C)C

Introduction

3,3,7-Trimethyl-4,9-dioxatricyclo[3.3.1.02,7]nonane is a complex organic compound characterized by its unique bicyclic structure, which includes two oxygen atoms within the ring system. This compound is classified under the Chemical Abstracts Service number 78087-36-2 and is referenced in databases such as PubChem with a unique identifier (CID 155682). It is also known by other synonyms, including 1,3,3-trimethyl-4,6-dioxatricyclo[3.3.1.02,7]nonane.

Synthesis and Chemical Reactions

The synthesis of 3,3,7-trimethyl-4,9-dioxatricyclo[3.3.1.02,7]nonane typically involves cyclization reactions of suitable precursors. These reactions can be tailored to produce the desired bicyclic structure by controlling reaction conditions such as temperature and solvent choice.

Reaction Mechanisms

The compound can participate in various chemical reactions typical for compounds containing ether functionalities and bicyclic structures. The reaction pathways depend on the substituents present on the bicyclic structure and the reaction conditions employed. Each reaction pathway can lead to different products based on regioselectivity and stereoselectivity.

Characterization Techniques

Characterization of 3,3,7-trimethyl-4,9-dioxatricyclo[3.3.1.02,7]nonane involves techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods are essential for confirming the identity and purity of synthesized samples.

Potential Applications

While specific applications of 3,3,7-trimethyl-4,9-dioxatricyclo[3.3.1.02,7]nonane are not widely documented, compounds with similar structures often find use in organic synthesis due to their unique structural properties. The potential applications extend across various fields, including organic chemistry and materials science.

Comparison with Lineatin

Lineatin, another compound with a similar molecular formula (C10H16O2), is known for its specific stereochemical arrangements and biological activities. Lineatin, with the CAS number 65035-34-9, has a melting point and specific optical rotation, which distinguishes it from 3,3,7-trimethyl-4,9-dioxatricyclo[3.3.1.02,7]nonane.

Key Differences

Property	3,3,7-Trimethyl-4,9-dioxatricyclo[3.3.1.02,7]nonane	Lineatin
CAS Number	78087-36-2 (among others)	65035-34-9
Molecular Formula	C10H16O2	C10H16O2
Molecular Weight	Approximately 168.23 g/mol	168.23 g/mol
Structure	Tricyclic with two oxygen atoms	Similar tricyclic structure
Specific Rotation	Not specified	αD24 +66.3° (c = 3.1 in CHCl3)